molecular formula C11H16O4 B8737063 4-Cyclohexene-1,2-dicarboxylic acid, 4-methyl-, dimethyl ester CAS No. 20586-29-2

4-Cyclohexene-1,2-dicarboxylic acid, 4-methyl-, dimethyl ester

Cat. No. B8737063
CAS RN: 20586-29-2
M. Wt: 212.24 g/mol
InChI Key: GODQWBQDOFWJQS-UHFFFAOYSA-N
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Description

4-Cyclohexene-1,2-dicarboxylic acid, 4-methyl-, dimethyl ester is a useful research compound. Its molecular formula is C11H16O4 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Cyclohexene-1,2-dicarboxylic acid, 4-methyl-, dimethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Cyclohexene-1,2-dicarboxylic acid, 4-methyl-, dimethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

20586-29-2

Product Name

4-Cyclohexene-1,2-dicarboxylic acid, 4-methyl-, dimethyl ester

Molecular Formula

C11H16O4

Molecular Weight

212.24 g/mol

IUPAC Name

dimethyl 4-methylcyclohex-4-ene-1,2-dicarboxylate

InChI

InChI=1S/C11H16O4/c1-7-4-5-8(10(12)14-2)9(6-7)11(13)15-3/h4,8-9H,5-6H2,1-3H3

InChI Key

GODQWBQDOFWJQS-UHFFFAOYSA-N

Canonical SMILES

CC1=CCC(C(C1)C(=O)OC)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Isoprene (350 g, 5.1 mol) and dimethyl maleate (741 g, 5.1 mol) were loaded into a stainless steel autoclave. The autoclave was sealed and heated to 150° C. The temperature of the autoclave increased to 195° C. due to the heat of the reaction. The temperature was held at 160° C. for 1 hour. Gas chromatography (GC) analysis indicated the completion of the reaction. The autoclave was then cooled to room temperature. Simple distillation of the resulting mixture provided 4-methyl-cyclohex-4-ene-1,2-dicarboxylic acid dimethyl ester (725 g, 3.4 mol, 66% yield) as a light yellow liquid.
Quantity
350 g
Type
reactant
Reaction Step One
Quantity
741 g
Type
reactant
Reaction Step Two
[Compound]
Name
stainless steel
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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